Cas no 878006-06-5 ((E)-[6]-Dehydroparadol)

(E)-[6]-Dehydroparadol is a bioactive phenolic compound structurally related to gingerol and paradol, known for its potential pharmacological properties. This compound features an α,β-unsaturated ketone moiety, which may contribute to its reactivity and biological activity. Research suggests it exhibits anti-inflammatory and antioxidant effects, making it of interest for therapeutic and nutraceutical applications. Its conjugated double-bond system enhances stability and may influence its interaction with biological targets. (E)-[6]-Dehydroparadol is studied for its role in modulating cellular pathways, particularly those involving oxidative stress and inflammation. The compound is typically synthesized under controlled conditions to ensure purity and reproducibility for research purposes.

(E)-[6]-Dehydroparadol structure

Product Name:(E)-[6]-Dehydroparadol

CAS No:878006-06-5

MF:C₁₇H₂₄O₃

MW:276.370665550232

CID:1913202

PubChem ID:6438480

Update Time:2025-06-07

(E)-[6]-Dehydroparadol Chemical and Physical Properties

Names and Identifiers

- 1-(4-hydroxy-3-methoxyphenyl)dec-1-en-3-one
- (E)-[6]-Dehydroparadol
- 1-Decen-3-one, 1-(4-hydroxy-3-Methoxyphenyl)-, (1E)-
- (1E)-1-(4-Hydroxy-3-methoxyphenyl)-1-decen-3-one (ACI)
- (E)-1-(4-Hydroxy-3-methoxyphenyl)dec-1-en-3-one
- F85592
- SCHEMBL2840282
- Dehydroparadol
- AKOS032944911
- HY-77293
- MFCD18803626
- 1-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
- 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-,(1E)-
- CHEMBL4093796
- DA-69158
- (e)-1-(4'-hydroxy-3'-methoxyphenyl)dec-1-en-3-one
- 53172-10-4
- MS-23931
- CS-M1954
- (1E)-1-(4-HYDROXY-3-METHOXYPHENYL)DEC-1-EN-3-ONE
- 878006-06-5
- AXMBOMODZLJDKX-PKNBQFBNSA-N
- (e)-1-(4'-hydroxy-3'-methoxyphenyl)-dec-1-en-3-one
- Inchi： 1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h9-13,19H,3-8H2,1-2H3/b11-9+
- InChI Key： AXMBOMODZLJDKX-PKNBQFBNSA-N
- SMILES： C(/C1C=CC(O)=C(OC)C=1)=C\C(=O)CCCCCCC

Computed Properties

Exact Mass: 276.17254462g/mol
Monoisotopic Mass: 276.17254462g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 9
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 46.5Å²

(E)-[6]-Dehydroparadol Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

(E)-[6]-Dehydroparadol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC10426-100 mg	(E)-[6]-Dehydroparadol	878006-06-5	>98%	100mg	$250.0	2022-02-28
DC Chemicals	DC10426-250 mg	(E)-[6]-Dehydroparadol	878006-06-5	>98%	250mg	$500.0	2022-02-28
DC Chemicals	DC10426-1 g	(E)-[6]-Dehydroparadol	878006-06-5	>98%	1g	$1000.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E911576-5mg	(E)-	878006-06-5	98%	5mg	￥1,144.80	2022-01-14
ChemScence	CS-M1954-5mg	(E)-[6]-Dehydroparadol	878006-06-5		5mg	$108.0	2022-04-26
ChemScence	CS-M1954-10mg	(E)-[6]-Dehydroparadol	878006-06-5		10mg	$180.0	2022-04-26
ChemScence	CS-M1954-50mg	(E)-[6]-Dehydroparadol	878006-06-5		50mg	$456.0	2022-04-26
ChemScence	CS-M1954-100mg	(E)-[6]-Dehydroparadol	878006-06-5		100mg	$576.0	2022-04-26
ChemScence	CS-M1954-500mg	(E)-[6]-Dehydroparadol	878006-06-5		500mg	$1176.0	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E88200-50mg	1-(4-hydroxy-3-methoxyphenyl)dec-1-en-3-one	878006-06-5	98%	50mg	¥6172.0	2023-09-07

(E)-[6]-Dehydroparadol Production Method

Production Method 1

121-33-5

821-55-6

878006-06-5

Reaction Conditions

1.1 Catalysts: L-Proline Solvents: Methanol ; 30 min, 25 °C
1.2 Reagents: Triethylamine ; 48 h, 25 °C
1.3 Reagents: Water

Reference

Structure-Activity Relationships of 6- and 8-Gingerol Analogs as Anti-Biofilm Agents

Choi, Hyunsuk; et al, Journal of Medicinal Chemistry, 2017, 60(23), 9821-9837

Production Method 2

878006-06-5

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 5 min, reflux
2.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 5 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators

Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

Production Method 3

878006-06-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetone , Water ; 0 °C
1.2 Reagents: Potassium carbonate Solvents: Acetone ; 0 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate

Reference

Synthesis of analogues of gingerol and shogaol, the active pungent principles from the rhizomes of Zingiber officinale and evaluation of their antiplatelet aggregation effects

Shih, Hung-Cheng; et al, International Journal of Molecular Sciences, 2014, 15(3), 3926-3951

Production Method 4

878006-06-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 5 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators

Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

Production Method 5

212137-55-8

878006-06-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate

Reference

Synthesis of analogues of gingerol and shogaol, the active pungent principles from the rhizomes of Zingiber officinale and evaluation of their antiplatelet aggregation effects

Shih, Hung-Cheng; et al, International Journal of Molecular Sciences, 2014, 15(3), 3926-3951

Production Method 6

881-68-5

821-55-6

878006-06-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 35 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 15 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 5 min, reflux
3.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 5 min, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators

Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254

Production Method 7

121-33-5

878006-06-5

Reaction Conditions

1.1 Solvents: Pyridine ; overnight, 37 °C
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 35 min, -78 °C
2.2 Solvents: Tetrahydrofuran ; 15 min, -78 °C
2.3 Reagents: Hydrochloric acid Solvents: Water
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 5 min, reflux
4.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 5 min, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis, evaluation, and metabolism of novel [6]-shogaol derivatives as potent Nrf2 activators

Zhu, Yingdong; et al, Free Radical Biology & Medicine, 2016, 95, 243-254